Cas no 1804349-77-6 (2-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 2-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804349-77-6
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4833542
• Update Time: 2025-09-28

2-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H5F3INO3/c1-15-5-2-4(3-14)6(7(12)13-5)16-8(9,10)11/h2-3H,1H3
• InChI Key： XWYLDSYXTAAYEG-UHFFFAOYSA-N
• SMILES： IC1=C(C(C=O)=CC(=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on 2-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

Comprehensive Overview of 2-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804349-77-6)

2-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804349-77-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including an iodo substituent, a methoxy group, and a trifluoromethoxy moiety. These functional groups contribute to its reactivity and potential applications in various chemical syntheses.

In recent years, the demand for halogenated pyridine derivatives has surged due to their versatility in cross-coupling reactions, which are pivotal in drug discovery and material science. Researchers are particularly interested in 2-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde as a building block for synthesizing complex molecules. Its aldehyde functionality makes it a valuable intermediate for constructing heterocyclic compounds, which are often found in bioactive molecules. This aligns with the growing trend of green chemistry and sustainable synthesis, where efficient and selective reactions are prioritized.

The compound's trifluoromethoxy group is another key feature driving its popularity. Fluorinated compounds are known for their enhanced metabolic stability and lipophilicity, making them attractive candidates for pharmaceutical applications. With the rise of precision medicine and targeted drug delivery, 2-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde could play a crucial role in developing next-generation therapeutics. Additionally, its potential use in agrochemicals is being explored, as fluorinated pyridines often exhibit improved pest control properties.

From a synthetic chemistry perspective, the iodo substituent in this compound offers excellent opportunities for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These reactions are widely used in the synthesis of biaryl compounds, which are foundational in many drug molecules. The compound's compatibility with modern flow chemistry techniques further enhances its appeal, as it aligns with the industry's shift toward automated and high-throughput synthesis methods.

Another area of interest is the compound's potential role in material science. Pyridine derivatives are increasingly used in the development of organic electronics, such as OLEDs and photovoltaic cells. The electron-withdrawing nature of the trifluoromethoxy group could improve charge transport properties, making 2-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde a candidate for advanced materials research. This is particularly relevant given the global push toward renewable energy and energy-efficient technologies.

In summary, 2-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804349-77-6) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and reactivity profile position it as a valuable tool for researchers exploring innovative synthetic pathways and cutting-edge technologies. As the scientific community continues to prioritize sustainability and efficiency, this compound is likely to remain a focal point in ongoing and future research endeavors.